Cas no 2097894-66-9 (2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline)

• Product Name: 2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline
• CAS No: 2097894-66-9
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5955465
• PubChem ID: 126852269
• Update Time: 2025-06-29

2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline Chemical and Physical Properties

Names and Identifiers

• AKOS032465261
• 2-[(1-cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline
• 2097894-66-9
• cyclobutyl-(3-quinoxalin-2-yloxypyrrolidin-1-yl)methanone
• F6476-4271
• 2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline

• Inchi： 1S/C17H19N3O2/c21-17(12-4-3-5-12)20-9-8-13(11-20)22-16-10-18-14-6-1-2-7-15(14)19-16/h1-2,6-7,10,12-13H,3-5,8-9,11H2
• InChI Key： VCNBXKNLRFNJPH-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CCN(C1)C(C1CCC1)=O

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline

Comprehensive Overview of 2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline (CAS No. 2097894-66-9)

2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline (CAS No. 2097894-66-9) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the quinoxaline family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Its molecular structure combines a cyclobutanecarbonyl moiety with a pyrrolidinyl linker, offering a promising scaffold for drug discovery and material science.

Recent studies highlight the growing interest in 2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline as a potential candidate for targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Researchers are particularly intrigued by its ability to modulate cellular signaling pathways, making it a subject of investigation for conditions such as inflammatory diseases and metabolic disorders. The compound's structure-activity relationship (SAR) is also under exploration to optimize its efficacy and selectivity.

In the context of green chemistry and sustainable synthesis, CAS No. 2097894-66-9 has been evaluated for its synthetic accessibility and environmental impact. Advances in catalytic methods and microwave-assisted synthesis have streamlined its production, reducing waste and energy consumption. This aligns with the broader industry trend toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as logP, solubility, and stability, have been characterized to assess its suitability for formulation development. These parameters are critical for drug delivery systems and bioavailability enhancement, addressing common queries in pharmacokinetics and formulation science. Additionally, its crystallinity and polymorphic forms are being studied to ensure consistent quality in industrial applications.

From a commercial perspective, 2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline is gaining traction in patent literature and licensing agreements, reflecting its potential market value. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial projects. Its inclusion in high-throughput screening (HTS) libraries further underscores its relevance in modern drug discovery.

In summary, CAS No. 2097894-66-9 represents a versatile and scientifically intriguing molecule with broad applications in medicinal chemistry, agrochemicals, and material science. Its development aligns with contemporary trends such as precision medicine, sustainable chemistry, and AI-driven drug design, making it a compound of enduring interest to researchers and industry stakeholders alike.